Cas no 24613-06-7 (2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI))

2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI) structure
24613-06-7 structure
Product Name:2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI)
CAS No:24613-06-7
MF:C11H16N4O4
MW:268.269142150879
CID:268319
PubChem ID:298076
Update Time:2025-04-19

2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI)
    • 4-[(2R)-2-(3,5-dioxopiperazin-1-yl)propyl]piperazine-2,6-dione
    • (S)-4,4'-(1-METHYL-1,2-ETHANEDIYL)BIS-2,6-PIPERAZINEDIONE
    • 2, 4,4'-propylenedi-, (-)-
    • AC1L6SLF
    • CCG-35198
    • ICRF 186
    • NCIMech_000085
    • NCIMech_000121
    • NSC169779
    • SureCN3339694
    • 24613-06-7
    • 4-[(2R)-2-(3, 5-dioxopiperazin-1-yl)propyl]piperazine-2, 6-dione
    • (R)-4,4'-(propane-1,2-diyl)bis(piperazine-2,6-dione)
    • 2,6-Piperazinedione, 4,4'-((1R)-1-methyl-1,2-ethanediyl)bis-
    • Razoxane, (R)-
    • PD011417
    • GGX7PSE8Z2
    • (R)-(-)-1,2-Bis(3,5-dioxopiperazin-1-yl)propane
    • 4,4'-(2R)-propane-1,2-diyldipiperazine-2,6-dione
    • ICRF-186
    • CHEMBL1231714
    • 2,6-Piperazinedione, 4,4'-(1-methyl-1,2-ethanediyl)bis-, (R)-
    • AKOS040747357
    • SCHEMBL3339694
    • (R)-1,2-Bis(3,5-dioxopiperazin-1-yl)propane
    • DTXSID50305214
    • NSC-169779
    • NCI60_001366
    • 2, 4,4'-(1-methyl-1,2-ethanediyl)bis-, (R)-
    • Q27458761
    • Levrazoxane
    • UNII-GGX7PSE8Z2
    • CCG-35213
    • Inchi: 1S/C11H16N4O4/c1-7(15-5-10(18)13-11(19)6-15)2-14-3-8(16)12-9(17)4-14/h7H,2-6H2,1H3,(H,12,16,17)(H,13,18,19)/t7-/m1/s1
    • InChI Key: BMKDZUISNHGIBY-SSDOTTSWSA-N
    • SMILES: O=C1CN(CC(N1)=O)[C@H](C)CN1CC(NC(C1)=O)=O

Computed Properties

  • Exact Mass: 268.11728
  • Monoisotopic Mass: 268.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 98.8Ų

Experimental Properties

  • Density: 1.333
  • Boiling Point: 531.5°Cat760mmHg
  • Flash Point: 275.3°C
  • Refractive Index: 1.539
  • PSA: 98.82
  • LogP: -2.17490

2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI) Security Information

2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI) Related Literature

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